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Compound of Interest

Compound Name: AZ82

Cat. No.: B593823

For researchers, scientists, and drug development professionals utilizing the kinesin-like
protein KIFC1 inhibitor, AZ82, adherence to proper disposal protocols is paramount for
laboratory safety and environmental responsibility. While specific disposal instructions for AZ82
are not extensively documented, a comprehensive approach rooted in standard laboratory
chemical waste management principles ensures safe handling and disposal. This guide
provides essential safety and logistical information to navigate the disposal process effectively.

Immediate Safety and Handling Considerations

AZ82 is intended for laboratory research use only.[1][2][3][4][5] While it is shipped as a non-
hazardous chemical, it is crucial to handle it with the appropriate precautions for any research-
grade chemical compound.[4] Always consult your institution's environmental health and safety
(EHS) office for specific guidelines and requirements.

Key Chemical Properties of AZ82
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Property Value

CAS Number 1449578-65-7[1]

Molecular Formula C2sH31F3N403S[1]

Molecular Weight 560.63 g/mol [1]

Appearance Solid[1]

Purity >99%[1]

Solubility Soluble in DMSO, DMF, and Ethanol[5][6]

Step-by-Step Disposal Protocol for AZ82

Given the absence of a specific Safety Data Sheet (SDS) detailing disposal procedures, a
conservative approach aligned with general laboratory chemical waste guidelines is

recommended.
Experimental Protocol: General Disposal of Unused AZ82 and Contaminated Materials

o Personal Protective Equipment (PPE): Before handling AZ82 for disposal, ensure you are
wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.
o Waste Segregation:

o Solid Waste: Collect any unused, solid AZ82 powder in a clearly labeled, sealed container
designated for chemical waste. This includes any spills absorbed with an inert material.

o Liquid Waste: Solutions containing AZ82 should be collected in a separate, sealed, and
clearly labeled container for liquid chemical waste. Do not mix with other solvent waste
streams unless permitted by your institution's EHS guidelines.

o Contaminated Materials: Any materials that have come into contact with AZ82, such as
pipette tips, gloves, and weighing paper, should be disposed of as solid chemical waste.
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e Labeling: All waste containers must be clearly labeled with the full chemical name ("AZ82"),
the CAS number (1449578-65-7), and the appropriate hazard warnings as determined by a
conservative assessment (e.g., "Caution: Research Chemical, Handle with Care").

o Storage: Store the sealed waste containers in a designated, secure area for chemical waste,
away from incompatible materials, until collection by your institution's EHS or a licensed
waste disposal contractor.

o Documentation: Maintain a log of the waste generated, including the amount and date of
disposal.

o Consult EHS: Contact your institution's Environmental Health and Safety office to arrange for
the pickup and proper disposal of the chemical waste. They will have the expertise to ensure
compliance with all local, state, and federal regulations.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of AZ82 and
associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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